Cas no 1132943-94-2 (5-Bromo-2,3-dihydro-1h-indene-1-carboxylic acid)

• Product Name: 5-Bromo-2,3-dihydro-1h-indene-1-carboxylic acid
• CAS No: 1132943-94-2
• MF: C₁₀H₉BrO₂
• MW: 241.081262350082
• MDL: MFCD11219724
• CID: 4560904
• PubChem ID: 13840006
• Update Time: 2025-05-24

5-Bromo-2,3-dihydro-1h-indene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2,3-dihydro-1h-indene-1-carboxylic acid
• 5 - Bromo - 2,3 - dihydro - 1H - inden - 1 - carboxylic acid
• (rac)-5-Bromo-indan-1-carboxylic acid
• 5-Bromo-2,3-dihydro-1h-indene-1-carboxylic acid

• MDL： MFCD11219724
• Inchi： 1S/C10H9BrO2/c11-7-2-4-8-6(5-7)1-3-9(8)10(12)13/h2,4-5,9H,1,3H2,(H,12,13)
• InChI Key： RHHOBLZUVLGGBU-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CCC2C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 372.4±42.0 °C at 760 mmHg
• Flash Point: 179.0±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-Bromo-2,3-dihydro-1h-indene-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 5-Bromo-2,3-dihydro-1h-indene-1-carboxylic acid

5-Bromo-2,3-dihydro-1H-indene-1-carboxylic Acid: A Comprehensive Overview

The compound 5-Bromo-2,3-dihydro-1H-indene-1-carboxylic acid (CAS No. 1132943-94-2) is a fascinating molecule with significant potential in various fields of organic chemistry and materials science. This compound belongs to the class of indene derivatives, which have been extensively studied due to their unique electronic properties and structural versatility. The presence of the bromine substituent at the 5-position and the carboxylic acid group at the 1-position introduces interesting electronic effects and functional group reactivity, making it a valuable building block for further chemical transformations.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 5-Bromo-2,3-dihydro-1H-indene-1-carboxylic acid. Researchers have employed various strategies, including transition metal-catalyzed coupling reactions and directed metallation techniques, to construct this compound with high precision. These methods not only enhance the yield but also ensure the preservation of stereochemistry, which is crucial for applications in asymmetric synthesis and drug discovery.

The structural features of 5-Bromo-2,3-dihydro-1H-indene-1-carboxylic acid make it an attractive candidate for exploring its electronic properties. Studies have shown that the indene framework exhibits a conjugated π-system, which contributes to its stability and reactivity. The bromine substituent further modulates the electronic distribution, making it suitable for applications in organic electronics and optoelectronic devices. For instance, recent research has demonstrated its potential as a precursor for synthesizing materials with tailored electronic properties for use in organic photovoltaics (OPVs) and light-emitting diodes (OLEDs).

In addition to its electronic properties, 5-Bromo-2,3-dihydro-1H-indene-1-carboxylic acid has been explored for its role in biochemistry and pharmacology. The carboxylic acid group provides a site for bioconjugation, enabling its use as a linker or carrier in drug delivery systems. Furthermore, its brominated structure may offer opportunities for radiolabeling applications in nuclear medicine.

From a synthetic perspective, 5-Bromo-2,3-dihydro-1H-indene-1-carboxylic acid serves as a versatile intermediate for constructing more complex molecules. Its reactivity can be exploited through various functional group transformations, such as esterification, amidation, or coupling reactions with other aromatic systems. These transformations are pivotal in expanding its utility across diverse chemical disciplines.

Recent studies have also highlighted the importance of understanding the stereochemical outcomes during the synthesis of 5-Bromo-2,3-dihydro-1H-indene-1-carboxylic acid. The dihydroindene framework can exist in different stereoisomeric forms depending on the reaction conditions and catalysts used. This stereochemical control is essential for applications where molecular geometry plays a critical role, such as in enzyme inhibition or receptor binding studies.

In conclusion, 5-Bromo-2,3-dihydro-1H-indene-1-carboxylic acid is a multifaceted compound with promising applications across various domains of chemistry and materials science. Its unique structure and functional groups make it an invaluable tool for researchers aiming to explore new frontiers in organic synthesis and material development.